Cas no 1795471-95-2 (6-methyl-1,4-thiazepane-1,1-dione hydrochloride)

• Product Name: 6-methyl-1,4-thiazepane-1,1-dione hydrochloride
• CAS No: 1795471-95-2
• MF: C₆H₁₄ClNO₂S
• MW: 199.69885969162
• CID: 4614556
• PubChem ID: 86775587
• Update Time: 2025-05-24

6-methyl-1,4-thiazepane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-1,4-thiazepane-1,1-dione hydrochloride
• 6-methyl-1,4-thiazepane-1,1-dione hydrochloride

• Inchi： 1S/C6H13NO2S.ClH/c1-6-4-7-2-3-10(8,9)5-6;/h6-7H,2-5H2,1H3;1H
• InChI Key： JKOMRRXXJXGGCU-UHFFFAOYSA-N
• SMILES： O=S1(CCNCC(C)C1)=O.Cl

Additional information on 6-methyl-1,4-thiazepane-1,1-dione hydrochloride

6-Methyl-1,4-Thiazepane-1,1-Dione Hydrochloride: A Comprehensive Overview

6-Methyl-1,4-thiazepane-1,1-dione hydrochloride (CAS No. 179547-95-2) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of thiazepines, which are seven-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of the methyl group at the 6-position and the hydrochloride salt form make this compound unique in terms of its chemical properties and potential applications.

The thiazepine ring in 6-methyl-1,4-thiazepane-1,1-dione hydrochloride is a key structural feature that contributes to its stability and reactivity. Recent studies have shown that such heterocycles are valuable in drug design due to their ability to form hydrogen bonds and interact with biological targets. The dione functionality further enhances the compound's versatility, as it can participate in various chemical reactions and serve as a platform for further functionalization.

One of the most promising applications of 6-methyl-1,4-thiazepane-1,1-dione hydrochloride lies in its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds with anti-inflammatory and antioxidant properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant activity against inflammatory pathways, making them potential candidates for treating conditions like arthritis and neurodegenerative diseases.

In addition to its medicinal applications, 6-methyl-1,4-thiazepane-1,1-dione hydrochloride has also been investigated for its role in catalysis. The sulfur atom in the thiazepine ring can act as a Lewis acid site, facilitating various organocatalytic reactions. This property has led to its use in asymmetric synthesis, where it helps in the formation of chiral centers with high enantioselectivity.

From a synthetic perspective, the preparation of 6-methyl-1,4-thiazepane-1,1-dione hydrochloride involves a multi-step process that typically starts with a thioamide or an amine derivative. The introduction of the methyl group at the 6-position is often achieved through alkylation or substitution reactions. The formation of the dione structure requires careful oxidation or cyclization steps to ensure the correct stereochemistry and regiochemistry.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Scientists are now exploring more sustainable methods to produce 6-methyl-1,4-thiazepane-1,1-dione hydrochloride, such as using microwave-assisted synthesis or employing biocatalysts. These approaches not only improve reaction efficiency but also reduce environmental impact.

In terms of spectroscopic analysis, 6-methyl-1,4-thiazepane-1,1-dione hydrochloride exhibits characteristic signals in NMR and IR spectra that are consistent with its structure. For example, the methyl group at position 6 shows a distinct singlet in the proton NMR spectrum due to its unique electronic environment. Similarly, the carbonyl groups in the dione structure absorb strongly in the IR spectrum around 1700 cm⁻¹.

The stability of 6-methyl-1,4-thiazepane-1,1-dione hydrochloride under various conditions has been thoroughly studied. It is found to be stable under neutral and mildly acidic conditions but undergoes hydrolysis under strong basic conditions. This information is crucial for determining its shelf life and storage requirements.

In conclusion,6-methyl-1,4-thiazepane-1,1-dione hydrochloride (CAS No. 179547-95-2) is a versatile compound with diverse applications in organic synthesis and drug discovery. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel bioactive molecules and catalytic systems.